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Compound of Interest

Compound Name: Reactive Yellow 37

CAS No.: 12237-16-0

Cat. No.: B1172458

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
C.I. Reactive Yellow 37 is a monoazo reactive dye known for its application in the textile

industry. An understanding of its spectroscopic properties is crucial for quality control, process

optimization, and research into its environmental fate and potential biological interactions. This

technical guide provides a comprehensive overview of the spectroscopic analysis of C.I.

Reactive Yellow 37, including detailed experimental protocols and a summary of key spectral

data.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of C.I. Reactive Yellow 37 is

essential for interpreting its spectroscopic data.
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Property Value

CI Name Reactive Yellow 37

Synonyms
Remazol Brilliant Yellow GL, Reactive Yellow

GL, Reactofix Supra Yellow HGGL

CAS Number 12237-16-0

Molecular Formula C₂₂H₁₆N₄Na₂O₉S₃[1]

Molecular Weight 622.56 g/mol [1]

Dye Class Monoazo[1]

Spectroscopic Analysis
Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a fundamental technique for characterizing the electronic transitions

within the dye molecule and is routinely used for quantification.

Quantitative Data

Parameter Value Reference

Maximum Absorbance (λmax) 410 nm [2]

Appearance in Solution Yellow [1]

Experimental Protocol

A standard protocol for the UV-Vis analysis of C.I. Reactive Yellow 37 is as follows:

Solvent Selection: Prepare a stock solution of the dye in a suitable solvent, typically

deionized water, as reactive dyes are designed to be water-soluble.

Concentration Series: Prepare a series of dilutions from the stock solution to determine the

linear range of absorbance.
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Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Measurement:

Record the absorbance spectrum over a wavelength range of 200-800 nm.

Use the solvent as a blank for baseline correction.

Identify the wavelength of maximum absorbance (λmax).

Logical Workflow for UV-Vis Analysis

Sample Preparation Spectroscopic Measurement

Data Processing

Prepare Stock Solution Perform Serial Dilutions Set Spectrophotometer Parameters Measure Blank (Solvent) Measure Sample Absorbance

Identify λmax

Plot Calibration Curve

Click to download full resolution via product page

Caption: A generalized workflow for UV-Vis spectroscopic analysis of a reactive dye.

Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is employed to identify the functional groups present in the C.I. Reactive

Yellow 37 molecule, providing structural confirmation. While specific FTIR data for this exact

dye is not readily available in the public domain, a general spectrum for a reactive yellow dye

would exhibit characteristic peaks.

Expected FTIR Spectral Data
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Wavenumber (cm⁻¹) Functional Group Assignment

~3400 O-H and N-H stretching (can be broad)

~1640 C=O stretching (from the pyrazolone ring)

~1500-1600 Aromatic C=C stretching

~1450 N=N stretching (azo group)

~1150 and ~1050 S=O stretching (sulfonate groups)

~800-900 C-H bending (aromatic)

Experimental Protocol

A common method for preparing solid dye samples for FTIR analysis is the KBr pellet

technique:

Sample Preparation:

Thoroughly dry the C.I. Reactive Yellow 37 sample to remove any moisture.

Grind a small amount of the dye (1-2 mg) with approximately 200 mg of dry potassium

bromide (KBr) in an agate mortar until a fine, homogeneous powder is obtained.

Pellet Formation:

Transfer the powder to a pellet press.

Apply pressure to form a thin, transparent pellet.

Analysis:

Place the KBr pellet in the sample holder of the FTIR spectrometer.

Record the spectrum, typically in the range of 4000-400 cm⁻¹.

Workflow for FTIR Analysis via KBr Pellet Method
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Dry Dye Sample Grind with KBr Press into Pellet Acquire FTIR Spectrum Analyze Functional Groups
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Caption: The experimental workflow for FTIR analysis using the KBr pellet method.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the molecular structure of C.I. Reactive

Yellow 37 by probing the magnetic properties of its atomic nuclei. Specific ¹H and ¹³C NMR

data for this dye are not widely published, but a general approach to its analysis can be

outlined.

Experimental Protocol

Solvent Selection: Dissolve the dye sample in a suitable deuterated solvent. For sulfonated

azo dyes, dimethyl sulfoxide-d₆ (DMSO-d₆) is often a good choice due to its ability to

dissolve polar compounds.

Sample Preparation: Prepare a solution of the dye in the chosen deuterated solvent at an

appropriate concentration for NMR analysis (typically 5-10 mg in 0.5-0.7 mL of solvent).

Data Acquisition:

Acquire ¹H NMR and ¹³C NMR spectra on a high-field NMR spectrometer.

Additional 2D NMR experiments, such as COSY and HSQC, can be performed to aid in

structural elucidation.

Logical Flow for NMR-based Structural Elucidation
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Caption: A diagram illustrating the logical flow of NMR analysis for structural elucidation.
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Mass Spectrometry (MS)
Mass spectrometry is a powerful technique for determining the molecular weight and elemental

composition of C.I. Reactive Yellow 37, as well as for obtaining structural information through

fragmentation analysis.

Expected Mass Spectrometric Data

Parameter Expected Value

[M]⁻ ~621.0 (for the fully deprotonated molecule)

[M-Na]⁻ ~599.0

[M-2Na+H]⁻ ~577.0

Experimental Protocol (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a common method for the

analysis of reactive dyes.

Sample Preparation:

Dissolve the dye in a suitable solvent, such as a mixture of water and methanol or

acetonitrile.

Filter the sample to remove any particulate matter.

Chromatographic Separation:

Inject the sample into a liquid chromatograph, typically equipped with a C18 column for

reversed-phase chromatography.

Use a gradient elution with a mobile phase consisting of an aqueous component (e.g.,

water with a small amount of formic acid or ammonium acetate) and an organic

component (e.g., acetonitrile or methanol).

Mass Spectrometric Detection:
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The eluent from the LC is introduced into the mass spectrometer, often using an

electrospray ionization (ESI) source.

Acquire mass spectra in negative ion mode, as the sulfonate groups are readily

deprotonated.

Perform tandem MS (MS/MS) on the parent ion to obtain fragmentation data for structural

confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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